Cas no 19072-72-1 (Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-)

Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl- structure
19072-72-1 structure
Product Name:Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-
CAS No:19072-72-1
MF:C25H36O2
MW:368.552147865295
CID:1383932
PubChem ID:19981759
Update Time:2025-04-20

Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-4-[2-(3-tert-butyl-4-hydroxy-5-methylphenyl)propan-2-yl]-6-methylphenol
    • 4,4'-(Propane-2,2-diyl)bis(2-tert-butyl-6-methylphenol)
    • SCHEMBL9319647
    • DTXSID80601655
    • 19072-72-1
    • Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-
    • Inchi: 1S/C25H36O2/c1-15-11-17(13-19(21(15)26)23(3,4)5)25(9,10)18-12-16(2)22(27)20(14-18)24(6,7)8/h11-14,26-27H,1-10H3
    • InChI Key: UHSLAFBDUFODHO-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=C(C=C1C(C)(C)C)C(C)(C)C1=CC(C)=C(C(=C1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 368.27168
  • Monoisotopic Mass: 368.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd